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Compound of Interest

Compound Name: Eisenfumarat

Cat. No.: B056393

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Untersuchung der thermischen Zersetzung
von Eisen(ll)-fumarat. Er richtet sich an Forscher, Wissenschatftler und Fachleute in der
Arzneimittelentwicklung, die ein detailliertes Verstandnis der thermischen Stabilitat und des
Zersetzungsverhaltens dieser wichtigen pharmazeutischen Verbindung bendétigen. Die hier
prasentierten Informationen wurden aus einer umfassenden Uberprifung der
wissenschatftlichen Literatur zusammengetragen und aufbereitet, um einen klaren und prazisen
Uberblick zu erméglichen.

Einleitung

Eisen(ll)-fumarat (CaHz2FeOa) ist ein Eisensalz der Fumarséaure, das haufig zur Behandlung
und Vorbeugung von Eisenmangelandmie eingesetzt wird. Seine thermische Stabilitat ist ein
entscheidender Parameter fur die Herstellung, Lagerung und Haltbarkeit von
pharmazeutischen Formulierungen. Die thermische Zersetzung bezeichnet den durch Wéarme
induzierten chemischen Abbau einer Substanz. Das Verstandnis dieses Prozesses fur
Eisen(ll)-fumarat ist entscheidend, um die Bildung unerwiinschter Abbauprodukte zu
vermeiden und die Qualitat und Wirksamkeit des Wirkstoffs sicherzustellen.

Die thermische Analyse, insbesondere die thermogravimetrische Analyse (TGA) und die
dynamische Differenzkalorimetrie (DSC), sind leistungsstarke Techniken zur Untersuchung der
thermischen Zersetzung.[1][2] Die TGA misst die Massendnderung einer Probe als Funktion
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der Temperatur, wahrend die DSC die mit Phasenlibergangen oder chemischen Reaktionen
verbundene Warmeenergie misst.[3][4]

Experimentelle Protokolle

Die Untersuchung der thermischen Zersetzung von Eisen(ll)-fumarat erfolgt typischerweise
mittels simultaner thermischer Analyse (STA), die TGA und DSC in einem einzigen Experiment
kombiniert. Nachfolgend finden Sie ein detailliertes, verallgemeinertes Protokoll, das auf
Standardverfahren fur die thermische Analyse von Metallsalzen basiert.

2.1. Probenvorbereitung

Die zu analysierende Probe von reinem Eisen(ll)-fumarat sollte fein pulverisiert sein, um eine
homogene Warmeverteilung zu gewahrleisten.[1] Die Probenmasse liegt typischerweise im
Bereich von 5 bis 10 mg, um eine gute Auflésung der thermischen Ereignisse zu ermdglichen.

[5]

2.2. Gerate und Parameter fur die thermogravimetrische Analyse (TGA) / Dynamische
Differenzkalorimetrie (DSC)

o Geréat: Ein simultaner thermischer Analysator (STA), der TGA- und DSC-Messungen
durchfuhren kann.

» Tiegel: Aluminiumoxid- oder Platintiegel werden aufgrund ihrer hohen thermischen Stabilitat
und Inertheit verwendet.[2]

o Atmosphare: Die Experimente werden typischerweise unter einer inerten Atmosphére, wie
Stickstoff oder Argon, mit einer konstanten Spulgasrate (z. B. 50 ml/min) durchgefthrt, um
Oxidationsreaktionen zu verhindern.[2] Fur die Untersuchung der oxidativen Zersetzung
kann auch eine Atmosphéare aus synthetischer Luft verwendet werden.

o Temperaturprogramm: Die Probe wird mit einer linearen Heizrate, tblicherweise 10 K/min,
von Raumtemperatur bis zu einer Endtemperatur von beispielsweise 600 °C erhitzt.[6]

o Kalibrierung: Das Gerét sollte vor der Messung gemal den Herstellerangaben kalibriert
werden, Ublicherweise mit zertifizierten Referenzmaterialien fir Temperatur und Enthalpie (z.
B. Indium, Zinn, Zink).
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2.3. Analyse der freigesetzten Gase (Evolved Gas Analysis - EGA)

Zur Identifizierung der bei der Zersetzung freigesetzten gasférmigen Produkte kann die TGA-
Apparatur mit einem Massenspektrometer (MS) oder einem Fourier-Transform-
Infrarotspektrometer (FTIR) gekoppelt werden.[7] Dies ermdglicht eine zeitaufgeloste Analyse
der Gaszusammensetzung korreliert mit den Massenverluststufen in der TGA.

Experimenteller Arbeitsablauf
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Abbildung 1: Allgemeiner Arbeitsablauf fur die thermische Analyse von Eisen(ll)-fumarat.

Quantitative Daten zur thermischen Zersetzung

Obwohl in der Literatur widersprtichliche Angaben zur genauen Zersetzungstemperatur von
Eisen(ll)-fumarat existieren, deuten Studien darauf hin, dass die Verbindung bis etwa 200 °C
relativ stabil ist. Oberhalb dieser Temperatur beginnt eine signifikante Zersetzung, die mit der
Oxidation von Eisen(ll) zu Eisen(lll) einhergeht. Eine vereinfachte Gesamtreaktion fur die
Zersetzung lautet:

2 CaH2FeOa(s) — 2 FeO(s) + 4 CO2(g) + 2 H20(g)

Basierend auf dieser Stochiometrie und den Molmassen lassen sich die theoretischen
Massenverluste berechnen. Die folgende Tabelle fasst die erwarteten quantitativen Daten fur
eine hypothetische, mehrstufige Zersetzung zusammen, die auf dem Verhalten &hnlicher
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Metallcarboxylate basiert. Es ist zu betonen, dass diese Werte theoretischer Natur sind und

durch experimentelle Daten fur reines Eisen(ll)-fumarat verifiziert werden missen.

Parameter Stufe 1

Stufe 2

Temperaturbereich (°C) ~200 - 350

> 350

Variabel (Abhangig vom

Massenverlust (TGA) )
Mechanismus)

Variabel (Abhangig vom

Mechanismus)

Theoretischer Gesamt- ]
\multicolumn{2}Hc
Massenverlust (%)

H~52.98 % (basierend auf der
Bildung von FeO)}

Warmefluss (DSC) Endotherm / Exotherm

Exotherm

Abspaltung der Fumarat-

Zugeordnete Prozesse

Zersetzung von

Zwischenprodukten, Oxidation

Einheit
von Fe(ll)
) ) ) COz, moglicherweise weitere
Freigesetzte Gase (EGA) COz, H20, méglicherweise CO ]
organische Fragmente
) ] Eisen(lll)-oxid (Fe20s3) bei
Fester Rickstand Eisen(ll)-oxid (FeO)

Anwesenheit von Sauerstoff

Tabelle 1: Hypothetische quantitative Daten fur die thermische Zersetzung von Eisen(ll)-

fumarat.

Zersetzungspfad und Mechanismus

Die thermische Zersetzung von Metallcarboxylaten ist oft ein komplexer Prozess, der in

mehreren Schritten ablauft. Fur Eisen(ll)-fumarat kann ein plausibler, mehrstufiger

Zersetzungspfad postuliert werden, der Uber die Bildung von Zwischenprodukten zur finalen

Bildung von Eisenoxiden flhrt.

Stufe 1: Initialzerfall des Fumarat-Liganden Im ersten Schritt, der bei Temperaturen tber 200

°C beginnt, zerfallt die organische Fumarat-Einheit. Dies fuhrt zur Freisetzung von

Kohlendioxid (CO2) und Wasser (H20). Je nach den genauen Bedingungen und der
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Anwesenheit von Sauerstoff kann auch Kohlenmonoxid (CO) entstehen. Gleichzeitig beginnt
die Oxidation des Eisen(ll)-lons.

Stufe 2: Bildung von Eisenoxiden Die in der ersten Stufe gebildeten instabilen
Zwischenprodukte zersetzen sich weiter zu Eisenoxiden. Unter inerten Bedingungen ist die
Bildung von Eisen(ll)-oxid (FeO) wahrscheinlich. In einer oxidierenden Atmosphare wird FeO
schnell weiter zu Eisen(lll)-oxid (Fe=03, Hamatit) oxidiert, was durch einen exothermen Peak in
der DSC-Kurve nachgewiesen werden kann.

Postulierter Zersetzungspfad

Thermische Zersetzung von Eisen(ll)-fumarat

Eisen(ll)-fumarat
(CaH2FeOa4)

> 200°C

Instabile Zwischenprodukte
+ Fe(ll) — Fe(lll) Oxidation

SN

Eisen(ll)-oxid Freigesetzte Gase:
(FeO) COz2, H20, (CO)

Oxidierende Atmosphare
Eisen(lll)-oxid Freigesetzte Gase:

(Fe203) CO2

Click to download full resolution via product page

Abbildung 2: Postulierter Signalweg der thermischen Zersetzung von Eisen(ll)-fumarat.

Schlussfolgerung
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Die thermische Zersetzung von Eisen(ll)-fumarat ist ein mehrstufiger Prozess, der oberhalb
von 200 °C beginnt und zur Bildung von Eisenoxiden fuhrt. Die genauen
Zersetzungstemperaturen und -produkte hangen stark von den experimentellen Bedingungen,
insbesondere der Atmosphare, ab. Fur eine prazise Charakterisierung und die Gewahrleistung
der pharmazeutischen Qualitat sind detaillierte Studien mittels simultaner thermischer Analyse,
gekoppelt mit der Analyse der freigesetzten Gase, unerlasslich. Dieser Leitfaden bietet eine
solide Grundlage fur das Verstandnis dieses Prozesses und hebt die Notwendigkeit weiterer
gezielter experimenteller Untersuchungen an reinem Eisen(ll)-fumarat hervor, um die hier
postulierten Mechanismen und quantitativen Daten zu validieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

